Cas no 723241-11-0 (N1-(4-Fluorobenzyl)butane-1,4-diamine)
723241-11-0 structure
Product Name:N1-(4-Fluorobenzyl)butane-1,4-diamine
CAS No:723241-11-0
MF:C11H17FN2
MW:196.264486074448
CID:2127360
Update Time:2023-08-04
N1-(4-Fluorobenzyl)butane-1,4-diamine Chemical and Physical Properties
Names and Identifiers
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- N1-(4-fluorobenzyl)butane-1,4-diamine
- N-(4-Fluorobenzyl)-1,4-butanediamine
- N1-(4-Fluorobenzyl)butane-1,4-diamine
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- Inchi: 1S/C11H17FN2/c12-11-5-3-10(4-6-11)9-14-8-2-1-7-13/h3-6,14H,1-2,7-9,13H2
- InChI Key: YAIUKLFVCVSOAE-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNCCCCN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 133
- Topological Polar Surface Area: 38
N1-(4-Fluorobenzyl)butane-1,4-diamine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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